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The following table summarizes the key experimental findings for Robinin from recent scientific literature.

o o Proposed
. . . . Key Findings & Quantitative . .
Biological Activity Experimental Model Data Signaling
Pathway
Cardioprotection H9c2 cardiomyocytes; L ROS generation; | Not fully detailed;
[1] Sprague-Dawley rats apoptosis; preserved cell involves inhibition
(ISO-induced injury) morphology; modulated ER of ER stress-
stress proteins (dose- mediated
dependent). apoptosis.
Anti-tumor Pancreatic cancer cell { Cell proliferation & migration ~ TLR2 - PI3K -
(Pancreatic lines (Mia-PACA2, (CCK-8, wound healing AKT
Cancer) [2] PANC-1); mouse model  assay); | EMT markers (a-
SMA, Snail); | inflammation
(IL-6, TNF-0).
Anti-inflammatory Ox-LDL induced Ameliorated inflammatory TLR4 - NF-kB
[3] inflammatory model insult.

Detailed Experimental Protocols
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For researchers interested in replicating these studies, here is a detailed look at the methodologies used in the

key papers.

e Cardioprotective Effects (in vitro) [1]

o Cell Culture: H9c2 cardiomyoblasts from rat embryos were cultured in high-glucose DMEM
with 10% FBS and differentiated using retinoic acid.
o Treatment Groups: Cells were divided into:
= Control (medium only)
= Robinin-only (50 pg/mL)
= Robinin (50 pg/mL) + Isoproterenol (1ISO, 100 uM)
= Metoprolol (50 uM) + ISO (100 puM)
o Assays: Cell viability (MTT assay), intracellular ROS detection (DCFH2-DA fluorescent probe),
and apoptosis analysis (Acridine Orange/Ethidium Bromide double staining).

¢ Anti-tumor Effects (in vitro) [2]

o Cell Lines: Human pancreatic cancer cells (Mia-PACA2, PANC-1) and a normal pancreatic
ductal cell line (HPNE).

o Cytotoxicity & Proliferation: Measured using a Cell Counting Kit-8 (CCK-8). Cells were
treated with Robinin (500 nM to 10 uM) for 24 hours for cytotoxicity, and proliferation was
monitored over 72 hours.

o Migration: Assessed via a wound healing assay.

o Molecular Analysis: Expression of markers for EMT (a-SMA, Snail) and inflammation (IL-6,
TNF-a) were evaluated using gRT-PCR and Western blot. A TLR2 agonist (CU-T12-9) was
used to confirm Robinin's target.

Signaling Pathway Diagram

The study on pancreatic cancer identified a specific signaling pathway through which Robinin exerts its

anti-tumor effects. The diagram below illustrates this mechanism.
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Insights for Further Research

The current literature clearly establishes Robinin's bioactivity in distinct disease models, but a direct

comparison with its structural analogs is a significant knowledge gap. To advance your research, I suggest

the following steps:

¢ Focus on the Core Structure: Robinin is a glycoside of the flavonoid Kaempferol, connected to
sugar moieties (rhamnose and galactose) [4]. Your search for analogs should center on other
Kaempferol glycosides.

¢ Refine Your Search: You will likely need to perform more targeted searches using terms like
"kaempferol glycosides biological activity," "kaempferol derivative comparison," or specifically
investigate compounds mentioned in the literature as being related to Robinin.

¢ Explore Specialized Databases: Platforms like PubChem, ChEMBL, or Scopus can be more
effective for finding information on structural analogs and their comparative bioactivities.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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